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Compound of Interest

Compound Name:
Tert-butyl (3-

methoxyphenyl)carbamate

Cat. No.: B1276044 Get Quote

Technical Guide: Tert-butyl (3-
methoxyphenyl)carbamate
CAS Number: 60144-52-7

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, applications, and safety information for tert-butyl (3-
methoxyphenyl)carbamate. The content is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Chemical Properties and Identifiers
Tert-butyl (3-methoxyphenyl)carbamate is a carbamate ester that serves as a crucial

building block in organic synthesis. It incorporates a Boc (tert-butoxycarbonyl) protecting group

on a 3-methoxyaniline core, making it a valuable intermediate for the synthesis of more

complex molecules, particularly in the pharmaceutical industry.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 60144-52-7[1]

Molecular Formula C₁₂H₁₇NO₃

Molecular Weight 223.27 g/mol

IUPAC Name tert-butyl N-(3-methoxyphenyl)carbamate

SMILES CC(C)(C)OC(=O)NC1=CC(=CC=C1)OC

InChI
InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)13-

9-6-5-7-10(8-9)15-4/h5-8H,1-4H3,(H,13,14)

Physical and Spectroscopic Data
The compound typically presents as a white or off-white solid and is soluble in common organic

solvents like dichloromethane, diethyl ether, and ethyl acetate.[2][3]

Table 2: Physical Properties

Property Value

Appearance White solid[2]

Melting Point Not available

Boiling Point
320.7 ± 42.0 °C (Predicted for a related isomer)

[4]

Solubility Soluble in common organic solvents.

Table 3: Spectroscopic Data
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Spectrum Data

¹H NMR

(300 MHz, CDCl₃): δ 7.17 (t, J = 8.0 Hz, 1H),

7.10 (s, 1H), 6.84 (d, J = 8.0 Hz, 1H), 6.64 –

6.55 (m, 1H), 6.52 (br s, 1H), 3.92 (s, 3H), 1.52

(s, 9H)[2][5]

¹³C NMR Data not available

Infrared (IR)
(KBr): 3320 (N-H stretch), 2990, 2920 (C-H

stretch), 1690 (C=O stretch) cm⁻¹[5]

Mass Spec (MS) Data not available

Synthesis and Reactivity
The primary role of tert-butyl (3-methoxyphenyl)carbamate is as a protected amine

intermediate. Its synthesis typically involves the N-tert-butoxycarbonylation (Boc protection) of

3-methoxyaniline. The Boc group can be subsequently removed under acidic conditions to

liberate the free amine for further functionalization.

Experimental Protocol: Synthesis
The following is a representative protocol for the N-Boc protection of 3-methoxyaniline.

Objective: To synthesize tert-butyl (3-methoxyphenyl)carbamate from 3-methoxyaniline and

di-tert-butyl dicarbonate (Boc₂O).

Materials:

3-methoxyaniline

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

A suitable base (e.g., Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃))

Saturated aqueous NaHCO₃ solution
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Brine

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve 3-methoxyaniline (1.0 eq) in dichloromethane.

Add a base such as triethylamine (1.2 eq).

To the stirring solution, add di-tert-butyl dicarbonate (1.1 eq) portion-wise at room

temperature.

Allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water or saturated aqueous NaHCO₃ solution.

Separate the organic layer. Extract the aqueous layer with dichloromethane (2x).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter the mixture and concentrate the solvent under reduced pressure to yield the crude

product.

If necessary, purify the product by column chromatography on silica gel or recrystallization to

obtain pure tert-butyl (3-methoxyphenyl)carbamate.

Key Reactions
The utility of this compound stems from the stability of the Boc group to many reaction

conditions and its facile removal when desired.

Protection: The synthesis described above is a cornerstone of modern organic synthesis,

allowing for the selective modification of other functional groups in a molecule.

Deprotection: The Boc group is readily cleaved under acidic conditions, most commonly with

trifluoroacetic acid (TFA) in DCM or with hydrochloric acid (HCl) in dioxane or ethyl acetate.
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This process regenerates the amine functionality.

Visualized Workflows and Mechanisms
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Caption: General workflow for the synthesis of tert-butyl (3-methoxyphenyl)carbamate.

Acid-Catalyzed Deprotection Mechanism
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Boc-Protected Amine
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Caption: The mechanism of acid-catalyzed deprotection of a Boc-protected amine.
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Applications in Research and Development
Tert-butyl (3-methoxyphenyl)carbamate is not typically an active pharmaceutical ingredient

itself but is a key intermediate used in the synthesis of various target molecules.

Pharmaceutical Synthesis: It serves as a precursor in the multi-step synthesis of complex

molecules being investigated for therapeutic use. Its structure is often incorporated into novel

compounds designed to interact with biological targets.[3][6]

Organic Synthesis: As a Boc-protected aniline derivative, it is used in reactions where the

nucleophilicity of the amine must be masked, such as in cross-coupling reactions, or to direct

metallation at specific positions on the aromatic ring.[3]

Building Block: The methoxy and protected amine groups offer two points for further

chemical modification, making it a versatile building block for creating libraries of compounds

for screening in drug discovery.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for tert-butyl (3-
methoxyphenyl)carbamate is not readily available, data from related carbamate compounds

suggest the following precautions should be observed.

Hazard Statements (General for Carbamates):

H302: Harmful if swallowed.

May cause skin and eye irritation.

The toxicological properties have not been fully investigated.

Precautionary Measures:

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing

dust, vapor, or mist. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.
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Personal Protective Equipment (PPE): Wear appropriate protective equipment, including

chemical safety goggles, gloves (e.g., nitrile), and a lab coat.

Storage: Store in a cool, dry place in a tightly sealed container. Recommended storage

temperature is 2-8°C.[6]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash off with soap and plenty of water.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek medical

attention.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276044#tert-butyl-3-methoxyphenyl-carbamate-cas-
60144-52-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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